Cas no 942473-89-4 (4-Bromo-7-fluorobenzo[d]thiazol-2-amine)

4-Bromo-7-fluorobenzo[d]thiazol-2-amine structure

942473-89-4 structure

Product Name:4-Bromo-7-fluorobenzo[d]thiazol-2-amine

CAS No:942473-89-4

MF:C₇H₄BrFN₂S

MW:247.087462425232

MDL:MFCD09475480

CID:1090856

PubChem ID:26597105

Update Time:2025-09-26

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-7-fluorobenzo[d]thiazol-2-amine
- 2-BenzothiazolaMine, 4-broMo-7-fluoro-
- 4-bromo-7-fluoro-1,3-benzothiazol-2-amine
- 4-Bromo-7-fluoro-2-benzothiazolamine (ACI)
- EN300-388602
- DTXSID10650176
- SY275078
- D96887
- starbld0013790
- A904024
- CS-0119368
- 2-Amino-4-bromo-7-fluorobenzothiazole
- 942473-89-4
- BS-47217
- 4-Bromo-7-fluoro-2-benzothiazolamine
- DB-396664
- SCHEMBL23496786
- MFCD09475480
- MDL： MFCD09475480
- Inchi： 1S/C7H4BrFN2S/c8-3-1-2-4(9)6-5(3)11-7(10)12-6/h1-2H,(H2,10,11)
- InChI Key： IZJDJKFFDWPQON-UHFFFAOYSA-N
- SMILES： FC1C2=C(N=C(N)S2)C(Br)=CC=1

Computed Properties

Exact Mass: 245.92626g/mol
Monoisotopic Mass: 245.92626g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 67.2Å²

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM155477-5g	4-bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	95%	5g	$920	2021-06-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39985-250mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	#N/A	250mg	¥866.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39985-100mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	#N/A	100mg	¥456.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39985-1g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	#N/A	1g	¥2586.0	2024-07-16
Chemenu	CM155477-5g	4-bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	95%+	5g	$1120	2024-07-19
Ambeed	A1441092-100mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	100mg	$17.0	2025-04-15
Ambeed	A1441092-250mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	250mg	$22.0	2025-04-15
Ambeed	A1441092-1g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	1g	$32.0	2025-04-15
Ambeed	A1441092-5g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	5g	$115.0	2025-04-15
Ambeed	A1441092-10g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	10g	$216.0	2025-04-15

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Production Method

Production Method 1

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 5 min, cooled; 10 min, cooled; 1 °C
1.2 Reagents: Pyridinium tribromide ; 15 min, < 5 °C; 75 min, 0 °C; 0 °C → rt; rt → 50 °C; 50 °C → 59 °C; 1.5 h, 59 °C; 59 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7, cooled

Reference

: Preparation of tricyclic KRas G12C inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Methanesulfonic acid ; 4 h, rt → 60 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 10 - 11

Reference

: Macrocyclic compound and its applications in the treatment of cancer

, China, , ,

Production Method 3

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 5 min, 0 °C; 10 min, 1 °C
1.2 Reagents: Pyridinium tribromide ; 15 min, < 5 °C; 75 min, 0 °C; 0 °C → rt; 50 °C → 59 °C; 1.5 h, 59 °C; 59 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt

Reference

: Heteroaryl-substituted pyrazinobenzoxazines and related compounds as KRas G12C inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 4

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Methanesulfonic acid ; 4 h, 0 °C → 60 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 10 - 11, 0 °C

Reference

: Preparation of benzopyrimidine compounds as KRas-G12C inhibitor for treatment of KRas-G12C-related diseases

, China, , ,

Production Method 5

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid ; 3 h, 110 °C

Reference

: Preparation of quinazolines as small molecule inhibitors of KRAS G12D mutant

, World Intellectual Property Organization, , ,

Production Method 6

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Methanesulfonic acid ; 4 h, 0 °C → 60 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 10 - 11, 0 °C

Reference

: Preparation of tetracyclic compound as KRasG12C inhibitor for treatment of cancer

, World Intellectual Property Organization, , ,

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Raw materials

Thiourea, N-(2-bromo-5-fluorophenyl)-

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Preparation Products

4-Bromo-7-fluorobenzo[d]thiazol-2-amine (942473-89-4)

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

942473-89-4 (4-Bromo-7-fluorobenzo[d]thiazol-2-amine) Related Products

Recommended suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd